Cas no 1372909-02-8 ((1R)-1-(2-methylcyclopropyl)ethan-1-amine)

(1R)-1-(2-Methylcyclopropyl)ethan-1-amine is a chiral amine featuring a stereogenic center adjacent to a substituted cyclopropane ring. This structural motif imparts rigidity and conformational constraints, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The cyclopropyl group enhances metabolic stability while influencing steric and electronic properties, which can be leveraged in drug design. The (1R)-enantiomer offers precise stereochemical control, critical for developing enantioselective catalysts or bioactive compounds. Its high purity and well-defined configuration ensure reproducibility in research and industrial processes. The compound’s stability under standard conditions further facilitates handling and storage. Suitable for use in medicinal chemistry, agrochemicals, and material science.
(1R)-1-(2-methylcyclopropyl)ethan-1-amine structure
1372909-02-8 structure
Product Name:(1R)-1-(2-methylcyclopropyl)ethan-1-amine
CAS No:1372909-02-8
MF:C6H13N
MW:99.1741216182709
CID:6057630
PubChem ID:79005423
Update Time:2025-06-15

(1R)-1-(2-methylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(2-methylcyclopropyl)ethan-1-amine
    • 1372909-02-8
    • AKOS017528251
    • EN300-1998394
    • Inchi: 1S/C6H13N/c1-4-3-6(4)5(2)7/h4-6H,3,7H2,1-2H3/t4?,5-,6?/m1/s1
    • InChI Key: PNORXWKSUWCACH-INWUZDNDSA-N
    • SMILES: N[C@H](C)C1CC1C

Computed Properties

  • Exact Mass: 99.104799419g/mol
  • Monoisotopic Mass: 99.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 70.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26Ų

(1R)-1-(2-methylcyclopropyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1998394-1g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
1g
$1129.0 2023-09-16
Enamine
EN300-1998394-5g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
5g
$3273.0 2023-09-16
Enamine
EN300-1998394-10g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
10g
$4852.0 2023-09-16
Enamine
EN300-1998394-0.05g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
0.05g
$948.0 2023-09-16
Enamine
EN300-1998394-0.1g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
0.1g
$993.0 2023-09-16
Enamine
EN300-1998394-0.25g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
0.25g
$1038.0 2023-09-16
Enamine
EN300-1998394-0.5g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
0.5g
$1084.0 2023-09-16
Enamine
EN300-1998394-1.0g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
1g
$1643.0 2023-06-02
Enamine
EN300-1998394-2.5g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
2.5g
$2211.0 2023-09-16
Enamine
EN300-1998394-5.0g
(1R)-1-(2-methylcyclopropyl)ethan-1-amine
1372909-02-8
5g
$4764.0 2023-06-02

Additional information on (1R)-1-(2-methylcyclopropyl)ethan-1-amine

Chemical Profile of (1R)-1-(2-methylcyclopropyl)ethan-1-amine and Its Significance in Modern Research

Compound with the CAS number 1372909-02-8 is a chemically intriguing molecule known by the systematic name (1R)-1-(2-methylcyclopropyl)ethan-1-amine. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in pharmaceutical research. The presence of a chiral center at the carbon atom adjacent to the amine group, along with a cyclopropyl substituent, makes this molecule of particular interest for studying stereoelectronic effects and their influence on biological activity.

The molecular structure of (1R)-1-(2-methylcyclopropyl)ethan-1-amine consists of an ethylamine backbone with a substituted cyclopropyl group at the second carbon. This configuration introduces steric hindrance and electronic properties that can modulate the compound's interactions with biological targets. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in developing molecules with enhanced selectivity and reduced side effects.

In the realm of medicinal chemistry, the exploration of novel scaffolds is crucial for discovering next-generation therapeutics. The compound (1R)-1-(2-methylcyclopropyl)ethan-1-amine exemplifies this trend, as researchers seek to exploit its unique chemical properties for therapeutic intervention. The cyclopropyl ring, a common feature in bioactive molecules, is known to enhance binding affinity and metabolic stability. Moreover, the chirality imparted by the (1R) configuration offers a pathway to develop enantiomerically pure compounds, which are often more effective and safer than their racemic counterparts.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design (1R)-1-(2-methylcyclopropyl)ethan-1-amine derivatives with optimized pharmacokinetic profiles. These computational tools leverage machine learning algorithms trained on vast datasets of known bioactive compounds to predict binding affinities, metabolic pathways, and other critical parameters. Such methodologies have accelerated the drug discovery process, making it possible to identify promising candidates much faster than traditional experimental approaches.

The potential applications of (1R)-1-(2-methylcyclopropyl)ethan-1-amine extend beyond academic research. In industrial settings, this compound serves as a valuable intermediate in synthesizing more complex molecules. Its structural features make it a versatile building block for designing novel pharmacophores, which can target various biological pathways implicated in diseases such as cancer, inflammation, and neurological disorders. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for developing tailored therapeutics.

One particularly exciting area of research involves using (1R)-1-(2-methylcyclopropyl)ethan-1-amine as a starting point for developing enzyme inhibitors. Enzymes play a pivotal role in numerous biological processes, and inhibiting specific enzymes can lead to therapeutic benefits. The unique steric and electronic properties of this compound make it an excellent candidate for designing inhibitors that selectively target overexpressed or mutated enzymes associated with diseases. Such targeted inhibition can minimize off-target effects and improve patient outcomes.

The synthesis of (1R)-1-(2-methylcyclopropyl)ethan-1-amine also presents interesting challenges that drive innovation in synthetic chemistry. The need to achieve high enantiomeric purity while maintaining scalability underscores the importance of developing efficient synthetic routes. Recent reports have demonstrated novel catalytic methods that enable the asymmetric synthesis of chiral amines with high yields and selectivity. These advancements not only facilitate the production of (1R)-1-(2-methylcyclopropyl)ethan-1-amine but also contribute to the broader field of asymmetric synthesis.

The role of computational modeling in understanding the behavior of (1R)-1-(2-methylcyclopropyl)ethan-1-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These studies help elucidate mechanisms of action and predict potential side effects, thereby guiding rational drug design. By integrating experimental data with computational predictions, researchers can develop more robust models that accurately represent biological systems.

In conclusion, (1R)-1-(2-methylcyclopropyl)ethan-1-amine is a multifaceted compound with significant implications for modern research. Its unique structural features make it a valuable tool for studying stereoelectronic effects, designing novel therapeutics, and advancing synthetic methodologies. As our understanding of molecular interactions continues to evolve, compounds like (1372909-02-8) will undoubtedly play a crucial role in shaping the future of pharmaceuticals and biotechnology.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.